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Compound of Interest

Compound Name: (1H-Benzo[d]imidazol-2-yl)sulfanol

Cat. No.: B12829890

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physicochemical properties,
synthesis, and potential applications of 1H-benzimidazole-2-sulfonic acid. The benzimidazole
scaffold is a privileged structure in medicinal chemistry, appearing in numerous bioactive
compounds. The addition of a sulfonic acid group at the 2-position can significantly influence
the molecule's solubility, acidity, and biological interactions, making it a compound of interest
for further research and development.

Physicochemical Properties

The following tables summarize the key physicochemical properties of 1H-benzimidazole-2-
sulfonic acid.
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Identifier Value Source
1H-benzimidazole-2-sulfonic
IUPAC Name _ [1]
acid
CAS Number 40828-54-4 [1][2]
Molecular Formula C7HeN203S [1]
Molecular Weight 198.20 g/mol [1112]

Canonical SMILES

C1=CC=C2C(=C1)NC(=N2)S(

[1]

=0)(=0)0

GWXQTTKUYBEZBP-
InChl Key [1][2]

UHFFFAOYSA-N
Property Value Notes Source
Melting Point 116-119 °C (lit.) [3]
pKa -1.47 £ 0.40 Predicted [4]
Water Solubility >29.7 pg/mL atpH 7.4 [1]
DMSO (Slightly),

[4]

Methanol (Slightly)

Appearance

White to light beige
[4]

crystalline powder

Storage Temperature 2-8°C [4]
Topological Polar

Pood 91.4 A [4]
Surface Area
Hydrogen Bond Donor 4]
Count
Hydrogen Bond

yarog 4 ]

Acceptor Count
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Experimental Protocols
Synthesis of 1H-Benzimidazole-2-sulfonic acid

Several synthetic routes for 1H-benzimidazole-2-sulfonic acid have been reported. A common
and effective method involves the oxidation of 1H-benzimidazole-2-thiol.

Method 1: Oxidation of 1H-Benzimidazole-2-thiol with Potassium Permanganate

This protocol is adapted from a described synthesis of 1H-benzimidazole-2-yl hydrazones,
where the sulfonic acid is a key intermediate.[5]

e Step 1: Synthesis of 1H-benzimidazole-2-thiol (2)

o 0-Phenylenediamine is reacted with carbon disulphide in a refluxing ethanol-water solution

of potassium hydroxide.
o Step 2: Oxidation to 1H-Benzimidazole-2-sulfonic acid (3)

o 1H-benzimidazole-2-thiol is oxidized in a 50% sodium hydroxide solution using potassium

permanganate for 1 hour.
o The reaction mixture is filtered.
o The filtrate is acidified with hydrochloric acid to a pH of 1.

o The resulting precipitate of 1H-benzimidazole-2-sulfonic acid is filtered off and washed

with water.
Method 2: Oxidation of 1H-benzimidazole-2-thiol with Hydrogen Peroxide

This method is noted as a preparation route for producing 1H-benzimidazole-2-sulfonic acid as

a glutamate racemase inhibitor.[3]
o Starting Material: 1H-benzimidazole-2-thiol
o Oxidizing Agent: Hydrogen peroxide

o Catalyst/Base: Potassium hydroxide
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e Procedure: The oxidation of 1H-benzimidazole-2-thiol is carried out using hydrogen peroxide
in the presence of potassium hydroxide.

Challenges in Synthesis: A primary challenge in the synthesis via oxidation of 1H-
benzimidazole-2-thiol is achieving complete and selective oxidation to the sulfonic acid without
the formation of side products or decomposition of the benzimidazole ring. The reaction
proceeds through sulfenic (RSOH) and sulfinic (RSO2H) acid intermediates, and controlling the
reaction to avoid stopping at these stages is crucial for obtaining a high yield.[2]

Visualizations

Logical Workflow for the Synthesis of 1H-
Benzimidazole-2-sulfonic acid
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Caption: Synthetic pathway for 1H-benzimidazole-2-sulfonic acid.
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Conceptual Mechanism of Action as an Enzyme Inhibitor

While detailed signaling pathways involving 1H-benzimidazole-2-sulfonic acid are not
extensively documented, its role as a glutamate racemase (GR) inhibitor has been noted.[3]
The following diagram illustrates a general concept of enzyme inhibition.

Normal Enzymatic Reaction Inhibition by 1H-Benzimidazole-2-sulfonic acid
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Caption: Conceptual diagram of enzyme inhibition.

Conclusion

1H-benzimidazole-2-sulfonic acid is a versatile benzimidazole derivative with potential
applications in medicinal chemistry, notably as an enzyme inhibitor. Its synthesis is well-
established, and its physicochemical properties suggest good aqueous solubility, which is often
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a desirable characteristic for drug candidates. Further research into the biological activities and
mechanisms of action of this compound and its derivatives is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12829890?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

